Cas no 840537-99-7 (4-(Benzyloxy)-6-methyl-1H-indole)

• Product Name: 4-(Benzyloxy)-6-methyl-1H-indole
• CAS No: 840537-99-7
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• MDL: MFCD08690117
• CID: 716240
• PubChem ID: 21904252
• Update Time: 2025-04-19

4-(Benzyloxy)-6-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-6-methyl-1H-indole
• 1H-Indole,6-methyl-4-(phenylmethoxy)-
• 4-Benzyloxy-6-methyl indole
• 6-methyl-4-phenylmethoxy-1H-indole
• 1H-Indole,6-methyl-4-(phenylmethoxy)
• AKOS022171971
• 840537-99-7
• DTXSID50619808
• SCHEMBL3044287
• CS-0456125
• DS-6789
• Ethyl 2-((3-methyl-1-nitrobutan-2-yl)thio)acetate
• FT-0768254
• DB-075994

• MDL： MFCD08690117
• Inchi： 1S/C16H15NO/c1-12-9-15-14(7-8-17-15)16(10-12)18-11-13-5-3-2-4-6-13/h2-10,17H,11H2,1H3
• InChI Key： MSBBKVWWPURXKR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(C)=CC2=C1C=CN2

Computed Properties

• Exact Mass: 237.11500
• Monoisotopic Mass: 237.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25Ų

Experimental Properties

• Boiling Point: 420.9±30.0℃ at 760 mmHg
• PSA: 25.02000
• LogP: 4.05530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles